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Cat. No.: B15593827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
10-Hydroxyligstroside is a naturally occurring secoiridoid glucoside found predominantly in

plants of the Oleaceae family, such as Fraxinus excelsior and Fraxinus chinensis.[1] As a

member of the secoiridoid class, which includes well-known compounds like oleuropein and

ligstroside, 10-Hydroxyligstroside is of increasing interest to the scientific community for its

potential biological activities. This technical guide provides a comprehensive overview of the

chemical structure, stereochemistry, and currently available data on this compound, aimed at

facilitating further research and development.

Chemical Structure and Properties
10-Hydroxyligstroside is characterized by a secoiridoid skeleton derived from the cleavage of

the cyclopentane ring of an iridoid precursor. This core is attached to a tyrosol moiety via an

ester linkage and a glucose molecule through a glycosidic bond.

Systematic Name: While a definitive IUPAC name with complete stereochemical descriptors is

not readily available in the public domain, its structure is well-established through spectroscopic

analysis.

Molecular Formula: C₂₅H₃₂O₁₃[1]
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Molecular Weight: 540.51 g/mol [1]

CAS Number: 35897-94-0[1]

2D Chemical Structure
The planar structure of 10-Hydroxyligstroside is depicted below, illustrating the connectivity of

the secoiridoid core, the tyrosol group, and the glucose unit.

Chemical structure of 10-Hydroxyligstroside

Caption: 2D Chemical Structure of 10-Hydroxyligstroside.

Key Structural Features
Secoiridoid Core: A defining feature is the elenolic acid-type skeleton, which is common to

many bioactive compounds in the Oleaceae family.

Hydroxylation: The presence of a hydroxyl group at the C-10 position distinguishes it from its

close relative, ligstroside.

Glycosylation: A β-D-glucopyranosyl unit is attached to the secoiridoid aglycone.

Ester Linkage: The secoiridoid part is esterified with tyrosol (p-hydroxyphenylethanol).

Stereochemistry
The stereochemistry of 10-Hydroxyligstroside is critical for its biological activity and

interaction with molecular targets. While a complete, experimentally verified assignment of all

chiral centers is not yet published in readily accessible literature, some information can be

inferred from its SMILES notation and the known stereochemistry of related secoiridoids.

SMILES (Stereochemical): OC(C=C1)=CC=C1CCOC(C[C@H]2/C(--INVALID-LINK--

O[C@@H]3O--INVALID-LINK--O)O">C@@HCO)=C\CO)=O[1]

This notation suggests specific stereochemical configurations at several chiral centers within

the molecule. However, for unambiguous confirmation, further experimental data from

techniques such as NOESY NMR or X-ray crystallography would be required.
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Physicochemical and Spectroscopic Data
Detailed experimental data for 10-Hydroxyligstroside is not extensively reported. The

following table summarizes the key physicochemical properties. At present, comprehensive,

publicly available 1D and 2D NMR data (¹H, ¹³C, COSY, HSQC, HMBC) specifically for 10-
Hydroxyligstroside remains elusive. Researchers are encouraged to consult specialized

databases or perform their own spectroscopic analysis for detailed structural elucidation.

Property Value Reference

Molecular Formula C₂₅H₃₂O₁₃ [1]

Molecular Weight 540.51 g/mol [1]

CAS Number 35897-94-0 [1]

Experimental Protocols
Detailed experimental protocols for the isolation and structural elucidation of 10-
Hydroxyligstroside are not explicitly available. However, general methods for the extraction

and purification of secoiridoids from plant material can be adapted. A typical workflow is

outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15593827?utm_src=pdf-body-img
https://www.benchchem.com/product/b15593827?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/10-hydroxyligstroside.html
https://www.benchchem.com/product/b15593827#10-hydroxyligstroside-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b15593827#10-hydroxyligstroside-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b15593827#10-hydroxyligstroside-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b15593827#10-hydroxyligstroside-chemical-structure-and-stereochemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15593827?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

